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Compound of Interest

Compound Name: 1,8-Dibromoanthracene

Cat. No.: B170101 Get Quote

As a Senior Application Scientist, it is my priority to ensure that cutting-edge research is

conducted with the utmost safety and precision. This guide provides essential, field-proven

safety and logistical information for handling 1,8-Dibromoanthracene, empowering

researchers, scientists, and drug development professionals to work confidently and securely.

This document moves beyond a simple checklist, offering a deep dive into the causality behind

each procedural step, fostering a culture of safety through understanding.

While 1,8-Dibromoanthracene is not classified as a hazardous substance under Regulation

(EC) No 1272/2008, prudent laboratory practice dictates that all chemicals be handled with a

comprehensive safety mindset.[1] This guide is built on the foundational principle of minimizing

exposure and mitigating risk, regardless of a substance's formal hazard classification.

Immediate Safety and Hazard Assessment
Before any work begins, a thorough understanding of the compound is critical. While the formal

classification is non-hazardous, the nature of halogenated aromatic compounds warrants

careful handling to prevent dust dispersion and avoid contact with skin, eyes, and clothing.[1][2]

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₁₄H₈Br₂ [3][4]

Molecular Weight 336.03 g/mol [3][5]

Physical State Solid [4]

Appearance
Slightly Pale Yellow

Powder/Solid
[4][6]

Melting Point 168 °C [4]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is a cornerstone of laboratory safety. The following

recommendations are designed to provide a robust barrier against potential exposure during

the handling of 1,8-Dibromoanthracene.

Eye and Face Protection: Chemical safety goggles are mandatory to protect against any

accidental splashes or airborne particles.[2] In situations where there is a higher risk of dust

generation, a face shield should be worn in addition to goggles for full-face protection.[2]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential.[2] It is crucial to

inspect gloves for any signs of degradation or perforation before each use and to remove

them with care to avoid skin contamination.[6]

Lab Coat: A chemically resistant lab coat or apron must be worn to protect against spills

and contamination of personal clothing.[2]

Footwear: Closed-toe shoes are required to protect the feet from spills.[2]

Respiratory Protection: All handling of 1,8-Dibromoanthracene powder should be

conducted within a certified chemical fume hood to minimize the inhalation of any airborne

particles.[1][2] This engineering control is the primary method of respiratory protection. If a
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fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with

appropriate cartridges for organic vapors and particulates should be used.[2]

Operational Plan: A Step-by-Step Guide to Safe
Handling
This procedural guide ensures a systematic and safe approach to working with 1,8-
Dibromoanthracene, from preparation to the conclusion of the experimental work.

Preparation of the Workspace
Fume Hood Verification: Ensure the chemical fume hood is operational and the airflow is

within the specified range.

Clear the Workspace: The work area within the fume hood should be clean and free of clutter

to minimize the risk of spills and cross-contamination.[2]

Gather Materials: All necessary equipment, such as spatulas, weighing paper, and

glassware, should be placed within the fume hood before starting work.[2]

Handling the Compound
Weighing and Aliquoting: Carefully weigh the desired amount of 1,8-Dibromoanthracene on

weighing paper or in a suitable container within the fume hood. Use appropriate tools to

minimize dust generation.

Transfers: When transferring the powder, do so carefully to prevent it from becoming

airborne.

Perform the Reaction: All experimental procedures involving 1,8-Dibromoanthracene
should be conducted within the chemical fume hood.[2] The sash should be kept at the

lowest possible height that still allows for comfortable and safe manipulation.[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 1,8-Dibromoanthracene.
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Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of chemical waste is as crucial as its safe handling during experimentation.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[2] Use a designated and clearly labeled waste container for 1,8-
Dibromoanthracene and any materials contaminated with it.

Decontamination of Glassware: Rinse all contaminated glassware with a suitable solvent

(e.g., acetone) within the fume hood.[2] The resulting rinsate must be collected as hazardous

waste.[2]

Licensed Disposal: All waste containing 1,8-Dibromoanthracene should be disposed of

through a licensed professional waste disposal company.[1] Follow your institution's specific

guidelines for hazardous waste disposal.[2] Do not discharge into drains or the environment.

[5][7]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is vital.

Inhalation: If dust is inhaled, move the individual to fresh air and ensure they are comfortable

for breathing.[1] If the person feels unwell, seek medical attention.[1]

Skin Contact: If the powder comes into contact with skin, immediately remove all

contaminated clothing.[1] Rinse the affected area thoroughly with water.[1] If skin irritation

occurs, seek medical advice.[1]

Eye Contact: In case of eye contact, rinse cautiously with plenty of water for several minutes.

[5] If contact lenses are present and easy to remove, do so.[5] Continue rinsing. If eye

irritation persists, get medical advice/attention.[5]

Ingestion: If swallowed, rinse the mouth with water and seek medical advice.[5]

Spills: In the event of a spill, wear appropriate PPE and prevent the dispersion of dust.[1][5]

Carefully sweep or vacuum the spilled material into a designated, labeled container for
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disposal.[5][8]

By adhering to these detailed protocols, you contribute to a safer research environment for

yourself and your colleagues, ensuring that scientific advancement and personal well-being go

hand in hand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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